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Compound of Interest

Compound Name: 2-Ethoxypyridine-3-boronic acid

Cat. No.: B151131 Get Quote

An In-depth Technical Guide to 2-Ethoxypyridine-3-boronic acid

Introduction: A Versatile Heterocyclic Building Block
2-Ethoxypyridine-3-boronic acid is an organoboron compound that has garnered significant

interest within the scientific community, particularly in the fields of medicinal chemistry and

organic synthesis.[1] Its structure, which combines a pyridine ring, an ethoxy group, and a

reactive boronic acid moiety, makes it a highly valuable and versatile building block.[2] Boronic

acids, as a class, are recognized for their unique stability, low toxicity, and versatile reactivity,

serving as key intermediates in the construction of complex molecular architectures.[3] This

guide provides an in-depth analysis of the physical, chemical, and practical properties of 2-
Ethoxypyridine-3-boronic acid, offering field-proven insights for researchers, scientists, and

drug development professionals.

Core Molecular Identity and Physicochemical Profile
A precise understanding of a compound's fundamental properties is the bedrock of its effective

application in research and development.

Nomenclature and Structural Identifiers
The compound is systematically identified by a set of unique codes and names that ensure

unambiguous reference in global databases and scientific literature.

IUPAC Name: (2-ethoxypyridin-3-yl)boronic acid[4]
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CAS Number: 854373-97-0[5][6]

Molecular Formula: C₇H₁₀BNO₃[4][5][7]

InChI Key: FXUMKSCYKPOZOO-UHFFFAOYSA-N[6][8]

Caption: 2D structure of 2-Ethoxypyridine-3-boronic acid.

Tabulated Physical and Chemical Properties
The following table summarizes the key quantitative data for 2-Ethoxypyridine-3-boronic
acid, compiled from various authoritative sources.

Property Value Reference(s)

Molecular Weight 166.97 g/mol [4][5][6][8]

Appearance
White to off-white or red-brown

crystalline powder
[9][10]

Melting Point 103-104 °C [6][10][11]

Boiling Point
334.3 ± 52.0 °C (Predicted) at

760 mmHg
[9][10][12]

Density 1.20 ± 0.1 g/cm³ (Predicted) [9][10][12]

Solubility

Practically insoluble in water;

Soluble in methanol; Very

soluble in N,N-

Dimethylformamide (DMF);

Sparingly soluble in glacial

acetic acid.

[9]

pKa 6.92 ± 0.58 (Predicted) [10]

Topological Polar Surface Area 62.6 Å² [12]

Chemical Reactivity and Synthetic Utility
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The utility of 2-Ethoxypyridine-3-boronic acid stems from its predictable and versatile

chemical behavior, primarily centered around the boronic acid functional group.

Stability and Storage
Proper handling and storage are critical to maintaining the compound's integrity. It is stable

under normal conditions.[7][13] For long-term storage, it is recommended to keep the container

tightly closed in a dry, well-ventilated place under an inert atmosphere, with refrigeration at 2-

8°C often advised.[10] The compound should be kept away from strong oxidizing agents and

strong acids.[13][14]

The Suzuki-Miyaura Cross-Coupling Reaction
The cornerstone of this compound's application is its role as a coupling partner in the Suzuki-

Miyaura reaction. This palladium-catalyzed cross-coupling is one of the most robust and widely

used methods for forming carbon-carbon bonds.[1] The boronic acid group on the pyridine ring

allows for the efficient construction of biaryl and hetero-biaryl structures, which are privileged

motifs in many pharmaceutical agents.[2]

The causality behind this choice lies in the mechanism of the Suzuki reaction. The boronic acid

readily undergoes transmetalation with the palladium catalyst, a key step that is tolerant of a

wide range of functional groups, leading to high-yield synthesis of complex molecules.
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Reactants & Catalyst

Core Catalytic Cycle

2-Ethoxypyridine-3-boronic acid
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Caption: Generalized workflow of a Suzuki-Miyaura coupling reaction.

Applications in Drug Discovery and Development
The unique electronic and structural characteristics of 2-Ethoxypyridine-3-boronic acid make

it a valuable scaffold in medicinal chemistry.
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Boronic acids are increasingly recognized for their therapeutic potential.[15] They can act as

bioisosteres of carboxylic acids and form reversible covalent bonds with nucleophilic residues

(like serine) in the active sites of enzymes.[3][15] This property has been famously exploited in

drugs like Bortezomib, a proteasome inhibitor used in cancer therapy.[16]

While specific drugs derived directly from 2-Ethoxypyridine-3-boronic acid are not publicly

detailed, its role as a building block is crucial.[1] It enables medicinal chemists to synthesize

libraries of novel compounds for screening. The pyridine nitrogen can act as a hydrogen bond

acceptor, and the ethoxy group can modulate lipophilicity and metabolic stability, providing

chemists with tools to fine-tune the pharmacokinetic and pharmacodynamic properties of a lead

molecule.[2] Its applications span the development of targeted therapies for cancer, infectious

diseases, and inflammatory conditions.[1][15]

Safety, Handling, and Experimental Protocols
Scientific integrity demands a rigorous approach to safety. The protocols described below are

derived from authoritative Safety Data Sheets (SDS) and represent best practices for

laboratory handling.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Ethoxypyridine-3-boronic acid is classified as a hazardous substance.[4][10]

Health Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may

cause respiratory irritation (H335).[4][7]

Precautionary Measures: This self-validating system of protection is mandatory.

Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical

fume hood.[7][14] Eyewash stations and safety showers must be readily accessible.[14]

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

(conforming to EN166 or OSHA 29 CFR 1910.133 standards).[13][14]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[13]

[17] Wash hands and any exposed skin thoroughly after handling.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.researchgate.net/publication/394112704_Introduction_to_the_Therapeutic_Potential_of_Boronic_Acid_Derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://www.researchgate.net/publication/394112704_Introduction_to_the_Therapeutic_Potential_of_Boronic_Acid_Derivatives
https://www.mdpi.com/1420-3049/27/9/2615
https://www.benchchem.com/product/b151131?utm_src=pdf-body
https://www.chemimpex.com/products/28918
https://cymitquimica.com/cas/612845-44-0/
https://www.chemimpex.com/products/28918
https://www.researchgate.net/publication/394112704_Introduction_to_the_Therapeutic_Potential_of_Boronic_Acid_Derivatives
https://www.benchchem.com/product/b151131?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxypyridine-3-boronic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2492531.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxypyridine-3-boronic-acid
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20422~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2021:54:34~~2-Ethoxypyridine-3-boronic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20422~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2021:54:34~~2-Ethoxypyridine-3-boronic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2042206&productDescription=2-ETHOXYPYRIDN-3-BORNIC+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL2042206&productDescription=2-ETHOXYPYRIDN-3-BORNIC+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://images-na.ssl-images-amazon.com/images/I/41uMFo7HgaL.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20422~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2021:54:34~~2-Ethoxypyridine-3-boronic%20acid~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH/MSHA

approved particulate respirator is required.[7][14]

Start: Receive Compound

1. Risk Assessment
(Review SDS for H315, H319, H335)

2. Don Personal Protective Equipment (PPE)
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Handle with Care
- Avoid dust formation

- Avoid skin/eye contact
- Use appropriate tools (spatula)

5. Storage
- Tightly sealed container

- Cool, dry, ventilated area (2-8°C)
- Away from incompatibles

If storing

6. Waste Disposal
- Collect in labeled, sealed container

- Dispose via approved chemical waste program

If disposing

End: Procedure Complete

7. Decontaminate Work Area & Wash Hands
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Click to download full resolution via product page

Caption: A self-validating workflow for the safe handling of boronic acids.

First Aid Measures
In the event of exposure, immediate action is critical.

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.[7]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

If Swallowed: Clean mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[7]

Conclusion
2-Ethoxypyridine-3-boronic acid is a quintessential example of a modern synthetic building

block. Its well-defined physicochemical properties, combined with its robust reactivity in

cornerstone reactions like the Suzuki-Miyaura coupling, make it an invaluable tool for chemists.

For professionals in drug discovery, it offers a versatile scaffold for creating novel chemical

entities with tailored properties. Adherence to rigorous safety and handling protocols is

paramount to harnessing its full potential responsibly and effectively in the laboratory.
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ResearchGate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. chemimpex.com [chemimpex.com]

2. CAS 612845-44-0: 6-Ethoxypyridine-3-boronic acid [cymitquimica.com]

3. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological
Applications - PMC [pmc.ncbi.nlm.nih.gov]

4. 2-Ethoxypyridine-3-boronic acid | C7H10BNO3 | CID 11309733 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 2-Ethoxypyridine-3-boronic acid | [frontierspecialtychemicals.com]

6. 2-ethoxy-3-pyridylboronic acid - 854373-97-0 - Structure, Synthesis, Properties
[organoborons.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. 2-Ethoxypyridine-3-boronic acid, 98% | Fisher Scientific [fishersci.ca]

9. echemi.com [echemi.com]

10. 2-Ethoxy-3-pyridineboronic acid | 854373-97-0 [chemicalbook.com]

11. chemsynthesis.com [chemsynthesis.com]

12. echemi.com [echemi.com]

13. fishersci.com [fishersci.com]

14. fishersci.com [fishersci.com]

15. researchgate.net [researchgate.net]

16. mdpi.com [mdpi.com]

17. images-na.ssl-images-amazon.com [images-na.ssl-images-amazon.com]

To cite this document: BenchChem. [2-Ethoxypyridine-3-boronic acid physical and chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b151131?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28918
https://cymitquimica.com/cas/612845-44-0/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxypyridine-3-boronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/2-Ethoxypyridine-3-boronic-acid
https://frontierspecialtychemicals.com/product/2-ethoxypyridine-3-boronic-acid/
https://organoborons.com/data/cas-854373-97-0.html
https://organoborons.com/data/cas-854373-97-0.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL20422~~PDF~~MTR~~CGV4~~EN~~2025-10-24%2021:54:34~~2-Ethoxypyridine-3-boronic%20acid~~
https://www.fishersci.ca/shop/products/2-ethoxypyridine-3-boronic-acid-98-thermo-scientific/p-7048170
https://www.echemi.com/produce/pr2207202101-2-ethoxypyridine-3-boronic-acid-cas-number-854373-97-0-99-kanbei.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2492531.htm
https://www.chemsynthesis.com/base/chemical-structure-31391.html
https://www.echemi.com/products/pd1805144216-2-ethoxy-3-pyridineboronic-acid.html
https://www.fishersci.com/store/msds?partNumber=AAL2042206&productDescription=2-ETHOXYPYRIDN-3-BORNIC+98+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC430250010&countryCode=US&language=en
https://www.researchgate.net/publication/394112704_Introduction_to_the_Therapeutic_Potential_of_Boronic_Acid_Derivatives
https://www.mdpi.com/1420-3049/27/9/2615
https://images-na.ssl-images-amazon.com/images/I/41uMFo7HgaL.pdf
https://www.benchchem.com/product/b151131#2-ethoxypyridine-3-boronic-acid-physical-and-chemical-properties
https://www.benchchem.com/product/b151131#2-ethoxypyridine-3-boronic-acid-physical-and-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b151131#2-ethoxypyridine-3-boronic-acid-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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